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Compound of Interest

Compound Name: Amiton oxalate

Cat. No.: B1667125 Get Quote

Application Notes: Amiton Oxalate
1. Introduction

Amiton oxalate (CAS: 3734-97-2) is the oxalate salt of Amiton, an organophosphate

compound.[1][2] Historically used as an insecticide and acaricide, its use in agriculture has

been banned due to high toxicity.[3] It functions as a potent, irreversible acetylcholinesterase

(AChE) inhibitor.[3][4] This property makes it a valuable tool in neuroscience research for

studying cholinergic systems and for developing antidotes to organophosphate poisoning. Due

to its hazardous nature, all handling should be performed by trained individuals using

appropriate safety precautions in a designated chemical fume hood.[1][5]

2. Physicochemical Properties

A summary of the key physicochemical properties of Amiton oxalate is presented below. This

data is essential for accurate stock solution preparation and for understanding its behavior in

experimental systems.
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Property Value Source

IUPAC Name

2-diethoxyphosphorylsulfanyl-

N,N-diethylethanamine;oxalic

acid

[2]

Synonyms

Tetram monooxalate, Citram,

O,O-Diethyl S-(2-

diethylamino)ethyl

phosphorothioate hydrogen

oxalate

[1][2]

CAS Number 3734-97-2 [1][2]

Molecular Formula C₁₂H₂₆NO₇PS [1][2]

Molecular Weight 359.37 g/mol [6]

Appearance Solid powder, crystals [2][6]

Melting Point 98-99 °C (208-210 °F) [1][2]

Solubility

Soluble in DMSO. The parent

compound, Amiton, is highly

soluble in water and most

organic solvents.

[6][7]

Protocols: Stock Solution Preparation and Storage
1. Safety Precautions

WARNING: Amiton oxalate is a highly toxic cholinesterase inhibitor with effects that may be

delayed.[4] Acute exposure can cause severe symptoms including sweating, blurred vision,

muscle spasms, seizures, and respiratory paralysis.[4]

Handling: All work must be conducted in a certified chemical fume hood.[1] Untrained

individuals should not handle this chemical.[1]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, chemical splash

goggles, and a lab coat at all times.[1]
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Spill Response: In case of a spill, evacuate the area. Cover the spill with a noncombustible

absorbent material like sand or dry lime, and place it in a sealed container for hazardous

waste disposal.[4][5]

2. Experimental Protocol: Preparation of a 10 mM Amiton Oxalate Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for serial dilutions in experimental assays.

2.1. Materials

Amiton oxalate powder (CAS: 3734-97-2)

Anhydrous/molecular biology grade Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or cryovials for aliquots

2.2. Equipment

Certified chemical fume hood

Analytical balance

Spatula

Vortex mixer

Calibrated micropipettes

Appropriate PPE (gloves, goggles, lab coat)

2.3. Procedure

Calculate Required Mass:

To prepare 1 mL of a 10 mM stock solution, the required mass of Amiton oxalate is

calculated using its molecular weight (359.37 g/mol ).

Mass (mg) = 10 mmol/L * 1 L/1000 mL * 1 mL * 359.37 g/mol * 1000 mg/g = 3.59 mg
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Weighing:

Inside a chemical fume hood, carefully weigh out 3.59 mg of Amiton oxalate powder onto

weighing paper using an analytical balance.

Transfer the powder to a sterile microcentrifuge tube or vial.

Dissolution:

Add 1 mL of anhydrous DMSO to the tube containing the Amiton oxalate powder.

Cap the tube securely and vortex thoroughly until the powder is completely dissolved.

Visually inspect the solution to ensure no solid particles remain.

Aliquoting and Labeling:

To avoid repeated freeze-thaw cycles, which can degrade the compound, dispense the

stock solution into smaller, single-use aliquots (e.g., 20 µL) in sterile microcentrifuge tubes

or cryovials.

Clearly label each aliquot with the compound name ("Amiton Oxalate"), concentration (10

mM), solvent (DMSO), and preparation date.

3. Storage and Stability

Proper storage is critical to maintain the integrity and activity of the Amiton oxalate stock

solution.

Short-Term Storage: For use within days to a few weeks, store the aliquots at 0-4°C in a

dark, dry location.[6]

Long-Term Storage: For storage over months to years, store the aliquots at -20°C.[6]

General Guidelines: Always keep containers tightly sealed and protected from light.[1] The

product, if stored correctly, has a shelf life of over 3 years.[6]

Caption: Workflow for preparing and storing Amiton oxalate stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

